Cas no 2680666-22-0 ((1r,3s)-1-Acetamido-3-hydroxy-3-methylcyclobutane-1-carboxylic acid)

• Product Name: (1r,3s)-1-Acetamido-3-hydroxy-3-methylcyclobutane-1-carboxylic acid
• CAS No: 2680666-22-0
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 5646455
• PubChem ID: 165936689
• Update Time: 2025-06-13

(1r,3s)-1-Acetamido-3-hydroxy-3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680666-22-0
• EN300-28271639
• (1r,3s)-1-acetamido-3-hydroxy-3-methylcyclobutane-1-carboxylic acid
• (1r,3s)-1-Acetamido-3-hydroxy-3-methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C8H13NO4/c1-5(10)9-8(6(11)12)3-7(2,13)4-8/h13H,3-4H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： KOUZOCACBDLPAP-UHFFFAOYSA-N
• SMILES： OC1(C)CC(C(=O)O)(C1)NC(C)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 86.6Ų

Additional information on (1r,3s)-1-Acetamido-3-hydroxy-3-methylcyclobutane-1-carboxylic acid

Exploring the Unique Properties and Applications of (1r,3s)-1-Acetamido-3-hydroxy-3-methylcyclobutane-1-carboxylic acid (CAS No. 2680666-22-0)

In the rapidly evolving field of pharmaceutical and biochemical research, (1r,3s)-1-Acetamido-3-hydroxy-3-methylcyclobutane-1-carboxylic acid (CAS No. 2680666-22-0) has emerged as a compound of significant interest. This cyclobutane derivative, characterized by its unique stereochemistry and functional groups, offers a wide range of potential applications in drug development, enzyme inhibition, and metabolic studies. Researchers are particularly drawn to its hydroxy-methylcyclobutane backbone, which provides a rigid yet flexible framework for molecular interactions.

The compound's acetamido and carboxylic acid moieties make it a versatile building block in synthetic chemistry. These functional groups enable it to participate in various reactions, such as amide bond formation and esterification, which are critical in the design of novel therapeutics. Recent studies have highlighted its potential in targeting specific enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. This aligns with the growing demand for precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.

One of the standout features of (1r,3s)-1-Acetamido-3-hydroxy-3-methylcyclobutane-1-carboxylic acid is its stereospecificity. The (1r,3s) configuration ensures high selectivity in biological interactions, reducing off-target effects—a key consideration in modern drug design. This property has sparked interest in its use for chiral synthesis and asymmetric catalysis, areas that are gaining traction due to their importance in producing enantiomerically pure pharmaceuticals. As the pharmaceutical industry shifts toward greener and more sustainable practices, the compound's potential in green chemistry applications is also being explored.

From a structural perspective, the cyclobutane ring in this compound introduces strain, which can enhance binding affinity to certain biological targets. This has led to investigations into its role as a conformational constraint in peptide mimetics, a hot topic in drug discovery. Additionally, its hydroxy group offers opportunities for further derivatization, enabling the creation of analogs with tailored properties. Such flexibility is highly valued in medicinal chemistry, where researchers constantly seek to optimize pharmacokinetics and pharmacodynamics.

Beyond pharmaceuticals, (1r,3s)-1-Acetamido-3-hydroxy-3-methylcyclobutane-1-carboxylic acid has potential applications in biomaterials and cosmeceuticals. Its ability to interact with biological macromolecules makes it a candidate for designing biocompatible materials, while its hydrophilic-lipophilic balance could be exploited in skincare formulations. These applications resonate with current trends in personalized skincare and sustainable biomaterials, topics frequently searched by consumers and professionals alike.

In summary, (1r,3s)-1-Acetamido-3-hydroxy-3-methylcyclobutane-1-carboxylic acid (CAS No. 2680666-22-0) represents a multifaceted compound with promising applications across multiple disciplines. Its unique structural features, combined with its functional versatility, position it as a valuable tool in advancing research and innovation. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and materials science.